molecular formula C12H13N3OS B8432869 1-(4-methoxybenzyl)-1H-pyrazole-4-carbothioamide

1-(4-methoxybenzyl)-1H-pyrazole-4-carbothioamide

Cat. No.: B8432869
M. Wt: 247.32 g/mol
InChI Key: NDXWFPPWKGXNID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-methoxybenzyl)-1H-pyrazole-4-carbothioamide is a useful research compound. Its molecular formula is C12H13N3OS and its molecular weight is 247.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13N3OS

Molecular Weight

247.32 g/mol

IUPAC Name

1-[(4-methoxyphenyl)methyl]pyrazole-4-carbothioamide

InChI

InChI=1S/C12H13N3OS/c1-16-11-4-2-9(3-5-11)7-15-8-10(6-14-15)12(13)17/h2-6,8H,7H2,1H3,(H2,13,17)

InChI Key

NDXWFPPWKGXNID-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CN2C=C(C=N2)C(=S)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to Scheme 1 Step 4: A solution of 1-(4-methoxybenzyl)-1H-pyrazole-4-carboxamide (109 mmol, 25.1 g) and Lawesson's reagent (109 mmol, 43.9 g) in CHCl3/toluene (1:1, 136 mL) was stirred at 85° C. for 12 hours. The reaction mixture was evaporated and the residue was recrystallized in EtOAc/pentane to yield 13.8 g of 1-(4-methoxybenzyl)-1H-pyrazole-4-carbothioamide. The mother liquors were evaporated and the crude residue was purified by flash chromatography over silica gel using DCM/EtOAc (100:0 to 70:30) to yield 1-(4-methoxybenzyl)-1H-pyrazole-4-carbothioamide (94.6 mmol, 23.4 g, 87%) as a beige solid.
Quantity
25.1 g
Type
reactant
Reaction Step One
Quantity
43.9 g
Type
reactant
Reaction Step One
Name
CHCl3 toluene
Quantity
136 mL
Type
solvent
Reaction Step One

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